Cas no 970-93-4 ( )

  structure
  structure
Product Name: 
CAS No:970-93-4
MF:C18H14O4
MW:294.301365375519
CID:1002114
PubChem ID:346634
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[2-(2-methoxycarbonylphenyl)ethynyl]benzoate
    • SCHEMBL70467
    • NSC404910
    • methyl 2-{[2-(methoxycarbonyl)phenyl]ethynyl}benzoate
    • 970-93-4
    • AI-034/31406007
    • AKOS024367881
    • NSC-404910
    • DTXSID20323804
    •  
    • Inchi： 1S/C18H14O4/c1-21-17(19)15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)18(20)22-2/h3-10H,1-2H3
    • InChI Key： WOWOJPPNAHPPNE-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC=CC=1C#CC1C=CC=CC=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 294.08920892g/mol
  • Monoisotopic Mass: 294.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52.6Ų

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